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Compound of Interest

Compound Name: Methyl chroman-2-carboxylate

Cat. No.: B1354886 Get Quote

Essential Safety and Handling Guide for Methyl
Chroman-2-Carboxylate
This guide provides immediate and essential safety and logistical information for handling

Methyl chroman-2-carboxylate in a laboratory setting. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe operational and

disposal practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl chroman-2-carboxylate is a chemical that requires careful handling due to its potential

health hazards. The primary hazards include skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2] Adherence to the recommended personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Table 1: Hazard Identification
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Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.[1][3]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4][5]

To prevent eye contact with

splashes of the liquid.[4]

Skin Protection
Nitrile or neoprene gloves and

a lab coat.[4][5][6]

To prevent skin contact and

irritation.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][7]

To avoid inhalation of vapors

and potential respiratory tract

irritation.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of Methyl chroman-2-carboxylate from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[1] The recommended storage temperature is between 2-8°C.

Keep the container tightly sealed when not in use.[1]
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2. Engineering Controls:

All handling of Methyl chroman-2-carboxylate should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[7]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[1][8]

3. Handling:

Before handling, ensure all required PPE is correctly worn.

Avoid direct contact with skin and eyes.[8]

Do not breathe vapors or mist.[8]

Use only non-sparking tools and equipment.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[9]

4. Spill Response:

Small Spills: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite,

sand, or earth) and place it in a suitable, sealed container for disposal.[8] Ventilate the area

and wash the spill site after material pickup is complete.

Large Spills: For a large spill, evacuate the area immediately. Restrict access to the area and

ensure adequate ventilation. Contain the spill if possible without risk. Absorb with inert

material and collect for disposal.

Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is critical for laboratory and environmental safety.

1. Waste Segregation:
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Liquid Waste: Collect all unused Methyl chroman-2-carboxylate and solutions containing it

in a dedicated, clearly labeled, and sealed hazardous waste container.

Solid Waste: Contaminated consumables such as gloves, pipette tips, and paper towels

should be collected in a separate, labeled hazardous waste container.[4]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Methyl chroman-2-carboxylate".[4]

Keep waste containers closed except when adding waste.[4]

3. Disposal Procedure:

Dispose of all chemical waste through your institution's designated environmental health and

safety (EHS) office.[4]

Do not dispose of this chemical down the drain or in the regular trash.[4]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Methyl chroman-2-
carboxylate.
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Caption: Workflow for the safe handling and disposal of Methyl chroman-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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